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Compound of Interest

Compound Name: CC-401 dihydrochloride

Cat. No.: B1150315 Get Quote

CC-401 Dihydrochloride: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and

troubleshooting of CC-401 dihydrochloride.

Frequently Asked Questions (FAQs)
What is CC-401 dihydrochloride?

CC-401 dihydrochloride is a potent and selective inhibitor of c-Jun N-terminal kinase (JNK).[1]

[2] It competitively binds to the ATP-binding site of JNK, demonstrating high affinity with Ki

values in the range of 25-50 nM.[3] This inhibition is highly selective, with over 40-fold

selectivity for JNK compared to other kinases like p38, ERK, and IKK2.[2]

What are the primary research applications of CC-401 dihydrochloride?

CC-401 dihydrochloride is utilized in research to investigate the role of the JNK signaling

pathway in various cellular processes and disease models. It has been shown to be

hepatoprotective and to inhibit the replication of human cytomegalovirus (HCMV).
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How should CC-401 dihydrochloride be stored for long-term use?

For long-term stability, CC-401 dihydrochloride should be stored at -20°C.[1][4]

Quantitative Storage Recommendations

Parameter Recommendation Source

Long-Term Storage

Temperature
-20°C [1][4]

Short-Term Storage

Temperature
2-8°C [4]

Form Powder [1]

Color White to beige [1]

What are the proper handling procedures for CC-401 dihydrochloride?

Standard laboratory safety protocols should be followed when handling CC-401
dihydrochloride. This includes:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye

protection.[4]

Ventilation: Use in a well-ventilated area.[4]

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin and eyes.[4]

Ingestion and Inhalation: Avoid ingestion and inhalation of the powder.[4]

Experimental Protocols
How do I prepare a stock solution of CC-401 dihydrochloride?

CC-401 dihydrochloride is soluble in both water and DMSO.

Materials:
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CC-401 dihydrochloride powder

Sterile, high-purity water or DMSO

Vortex mixer or sonicator

Sterile microcentrifuge tubes or vials

Protocol:

Determine the Desired Concentration: Decide on the final concentration of your stock

solution (e.g., 10 mM, 50 mM, or 100 mM).

Calculate the Required Mass: Based on the molecular weight of CC-401 dihydrochloride
(461.39 g/mol ), calculate the mass of the compound needed. Note that the batch-specific

molecular weight may vary due to hydration.

Weigh the Compound: Carefully weigh the calculated amount of CC-401 dihydrochloride
powder.

Dissolve in Solvent: Add the appropriate volume of water or DMSO to the powder.

Ensure Complete Dissolution: Vortex or sonicate the solution until the compound is

completely dissolved. Visually inspect for any undissolved particles. For DMSO, gentle

warming may aid dissolution.[5]

Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Solubility Data

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 46.14 100

DMSO 46.14 100
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Data from Tocris Bioscience

Troubleshooting Guide
Below is a troubleshooting guide to address common issues that may arise during experiments

with CC-401 dihydrochloride.

Observed Problem

Potential Cause Recommended Solution

Inconsistent Experimental Results

Improper Storage

Repeated Freeze-Thaw Cycles

Compound Precipitation in Solution Exceeded Solubility Limit

Incorrect SolventLow Compound Potency

Compound Degradation

Store at -20°C

Aliquot Stock Solutions

Prepare a More Dilute Solution

Use Recommended Solvents (Water/DMSO)

Use Freshly Prepared Solutions

Click to download full resolution via product page

Caption: Troubleshooting workflow for CC-401 dihydrochloride experiments.

Signaling Pathway

The following diagram illustrates the simplified signaling pathway inhibited by CC-401.
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Caption: Inhibition of the JNK signaling pathway by CC-401.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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